Cas no 1489031-82-4 (5-(3-Bromobenzenesulfonyl)pentanoic acid)

• Product Name: 5-(3-Bromobenzenesulfonyl)pentanoic acid
• CAS No: 1489031-82-4
• MF: C₁₁H₁₃BrO₄S
• MW: 321.187521696091
• CID: 5190364
• Update Time: 2025-05-20

5-(3-Bromobenzenesulfonyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromobenzenesulfonyl)pentanoic acid

• Inchi： 1S/C11H13BrO4S/c12-9-4-3-5-10(8-9)17(15,16)7-2-1-6-11(13)14/h3-5,8H,1-2,6-7H2,(H,13,14)
• InChI Key： WVQBEERCPZTWHZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCS(C1=CC=CC(Br)=C1)(=O)=O

Additional information on 5-(3-Bromobenzenesulfonyl)pentanoic acid

Introduction to 5-(3-Bromobenzenesulfonyl)pentanoic acid (CAS No. 1489031-82-4)

5-(3-Bromobenzenesulfonyl)pentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1489031-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonylcarboxylic acids, characterized by its unique structural features that include a pentanoic acid backbone substituted with a 3-bromobenzenesulfonyl group. The presence of both bromine and a sulfonyl moiety makes this molecule of particular interest for its potential applications in synthetic chemistry and medicinal chemistry.

The 3-bromobenzenesulfonyl group is a key structural feature that imparts specific electronic and steric properties to the molecule. This group is known to enhance the reactivity of the compound in various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The pentanoic acid moiety, on the other hand, provides a flexible alkyl chain that can influence the solubility and metabolic stability of derivatives derived from this compound.

In recent years, there has been growing interest in the development of novel sulfonylcarboxylic acids due to their diverse biological activities. Studies have shown that compounds containing sulfonyl groups often exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery. Specifically, 5-(3-Bromobenzenesulfonyl)pentanoic acid has been explored for its potential role in modulating biological pathways associated with inflammation and cancer.

One of the most compelling aspects of 5-(3-Bromobenzenesulfonyl)pentanoic acid is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological properties. For instance, derivatives of this molecule have been investigated for their ability to inhibit specific kinases involved in tumor growth. The bromine atom in the 3-bromobenzenesulfonyl group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of complex organic molecules.

The synthesis of 5-(3-Bromobenzenesulfonyl)pentanoic acid typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the sulfonyl group is often achieved through sulfonation followed by bromination, while the pentanoic acid chain can be elongated or modified through various carbon-carbon bond-forming reactions. The precise synthetic route depends on the desired purity and scale of production, but modern methodologies emphasize efficiency and sustainability.

From a computational chemistry perspective, 5-(3-Bromobenzenesulfonyl)pentanoic acid has been studied to understand its molecular interactions and binding affinities. Molecular docking simulations have revealed that this compound can effectively bind to target proteins with high specificity, suggesting its potential as an inhibitor or modulator in therapeutic applications. These studies not only provide insights into the mechanism of action but also guide the design of more potent derivatives.

The pharmacokinetic properties of 5-(3-Bromobenzenesulfonyl)pentanoic acid and its derivatives are also areas of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic efficacy and safety profiles. Preclinical studies have begun to explore these aspects, providing valuable data for further development.

In conclusion, 5-(3-Bromobenzenesulfonyl)pentanoic acid (CAS No. 1489031-82-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing biologically active molecules, while its biological activities suggest promising applications in treating various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.